Cas no 1621274-11-0 (P(t-Bu)3 Pd G4)

• Product Name: P(t-Bu)3 Pd G4
• CAS No: 1621274-11-0
• MF: C₂₆H₄₂NO₃PPdS
• MW: 585.17
• MDL: MFCD31381917
• CID: 4554574
• Update Time: 2025-10-31

P(t-Bu)3 Pd G4 Chemical and Physical Properties

Names and Identifiers

• P(t-Bu)3 Pd G4

• MDL： MFCD31381917

P(t-Bu)3 Pd G4 Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on P(t-Bu)3 Pd G4

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1621274-11-0 and P(t-Bu)3 Pd G4

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound 1621274-11-0 and the catalyst P(t-Bu)3 Pd G4 have emerged as significant subjects of study. These compounds are pivotal in the development of novel therapeutic agents and catalytic processes, respectively. This research brief aims to synthesize the latest findings related to these entities, providing a comprehensive overview of their applications, mechanisms, and potential impacts on the industry.

The compound 1621274-11-0 has recently garnered attention due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules. For instance, research published in the Journal of Medicinal Chemistry highlights its utility in the construction of complex heterocyclic frameworks, which are often found in drugs targeting various diseases. The compound's stability and reactivity make it a valuable tool in medicinal chemistry, enabling the efficient synthesis of potential drug candidates.

On the other hand, P(t-Bu)3 Pd G4, a palladium-based catalyst, has been extensively studied for its exceptional performance in cross-coupling reactions. These reactions are fundamental in the construction of carbon-carbon and carbon-heteroatom bonds, which are crucial in pharmaceutical synthesis. A recent study in ACS Catalysis demonstrated that P(t-Bu)3 Pd G4 exhibits superior activity and selectivity in Suzuki-Miyaura couplings, a widely used reaction in drug discovery. The catalyst's robustness under mild conditions and its compatibility with a broad range of substrates make it a preferred choice for synthetic chemists.

Combining the insights from these studies, it is evident that both 1621274-11-0 and P(t-Bu)3 Pd G4 play critical roles in advancing pharmaceutical research. The former serves as a versatile building block in drug design, while the latter enhances the efficiency and precision of synthetic methodologies. Future research directions may include exploring the synergistic use of these compounds in tandem reactions, potentially unlocking new pathways for drug development.

In conclusion, the ongoing investigations into 1621274-11-0 and P(t-Bu)3 Pd G4 underscore their importance in the chemical biology and pharmaceutical sectors. By leveraging their unique properties, researchers can accelerate the discovery and development of innovative therapies, ultimately benefiting patients worldwide. This brief serves as a testament to the dynamic nature of the field and the continuous pursuit of scientific excellence.